Cas no 917610-32-3 (2-[1-(Diphenylmethyl)azetidin-3-yl]octahydro-2h-pyrido[1,2-a]pyrazine)

2-[1-(Diphenylmethyl)azetidin-3-yl]octahydro-2h-pyrido[1,2-a]pyrazine structure
917610-32-3 structure
Product Name:2-[1-(Diphenylmethyl)azetidin-3-yl]octahydro-2h-pyrido[1,2-a]pyrazine
CAS No:917610-32-3
MF:C24H31N3
MW:361.523045778275
CID:785585
Update Time:2023-08-03

2-[1-(Diphenylmethyl)azetidin-3-yl]octahydro-2h-pyrido[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyrido[1,2-a]pyrazine, 2-[1-(diphenylmethyl)-3-azetidinyl]octahydro-
    • 2-(1-benzhydrylazetidin-3-yl)-1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazine
    • 2-(1-benzhydrylazetidin-3-yl)octahydro-1H-pyrido[1,2-a]pyrazine
    • 2-[1-(diphenylmethyl)azetidin-3-yl]octahydro-2h-pyrido[1,2-a]pyrazine
    • 2-[1-(Diphenylmethyl)azetidin-3-yl]octahydro-2h-pyrido[1,2-a]pyrazine
    • Inchi: 1S/C24H31N3/c1-3-9-20(10-4-1)24(21-11-5-2-6-12-21)27-18-23(19-27)26-16-15-25-14-8-7-13-22(25)17-26/h1-6,9-12,22-24H,7-8,13-19H2
    • InChI Key: WYQCVKGIBHUUIC-UHFFFAOYSA-N
    • SMILES: N1(CCN2CCCCC2C1)C1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 444
  • Topological Polar Surface Area: 9.7
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